![molecular formula C7H12ClNO2 B6280575 (1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride CAS No. 2031259-85-3](/img/no-structure.png)
(1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride
Description
“(1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride” is a chemical compound with the empirical formula C5H9NO · HCl . It can be used as a starting material for the synthesis of chiral diazabicyclic ligands, which are applicable in the preparation of dicopper (II) complexes .
Synthesis Analysis
The synthesis of “(1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride” involves several steps. The compound can be synthesized from simple starting materials under mild and operationally simple conditions . The process involves an organocatalytic formal [4 + 2] cycloaddition reaction .Molecular Structure Analysis
The molecular structure of “(1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride” is characterized by a bicyclic core . The compound has a molecular weight of 135.59 .Chemical Reactions Analysis
The compound can participate in various chemical reactions. For instance, it can be used as a precursor in the preparation of diazabicyclo[2.2.1]heptane derivatives, which can act as catalysts in asymmetric catalysis reactions .Physical And Chemical Properties Analysis
The compound has a melting point of 155-158 °C . It exhibits optical activity with [α]23/D +84°, c = 1 in H2O .Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing off immediately with plenty of water if it comes into contact with skin or eyes, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Future Directions
The future directions for the use of “(1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride” could involve its application in the synthesis of more complex molecules. Its role as a starting material for the synthesis of chiral diazabicyclic ligands suggests potential applications in the field of asymmetric catalysis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system and the introduction of a carboxylic acid group.", "Starting Materials": ["Cyclohexanone", "Ammonium acetate", "Sodium borohydride", "Sodium hydroxide", "Chloroacetic acid", "Hydrochloric acid", "Ethanol"], "Reaction": ["Step 1: Cyclohexanone is reacted with ammonium acetate and sodium borohydride in ethanol to form the intermediate 2-azabicyclo[2.2.1]heptan-7-ol.", "Step 2: The intermediate is then treated with sodium hydroxide and chloroacetic acid to introduce the carboxylic acid group, forming (1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid.", "Step 3: The final product is obtained by reacting the carboxylic acid with hydrochloric acid to form the hydrochloride salt of (1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid." ] } | |
CAS RN |
2031259-85-3 |
Product Name |
(1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride |
Molecular Formula |
C7H12ClNO2 |
Molecular Weight |
177.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
